Cas no 99723-36-1 (Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI))

• Product Name: Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI)
• CAS No: 99723-36-1
• Molecular Formula: C₁₁H₁₆O
• Molecular Weight: 164.244143486023
• MDL: MFCD11520980
• CID: 1002989
• PubChem ID: 13574686

Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI) Properties

Names and Identifiers

• Benzenemethanol, alpha-methyl-3-(1-methylethyl)- (9CI)
• 1-(3-propan-2-ylphenyl)ethanol
• AKOS006325594
• 99723-36-1
• BENZENEMETHANOL, ALPHA-METHYL-3-(1-METHYLETHYL)-
• 1-(3-iso-Propylphenyl)ethanol
• DTXSID80544194
• 1-(3-isopropylphenyl)ethanol
• SCHEMBL6055416
• SB84696
• 1-[3-(Propan-2-yl)phenyl]ethan-1-ol

• MDL： MFCD11520980
• InChIKey： FZQGJOUJOQNIST-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16O/c1-8(2)10-5-4-6-11(7-10)9(3)12/h4-9,12H,1-3H3
• SMILES： CC(C)C1=CC(=CC=C1)C(C)O

Computed Properties

• Exact Mass: 164.120115130g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.120115130g/mol
• Heavy Atom Count: 12
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes